Cas no 1261564-96-8 (2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-5-methanol)

• Product Name: 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-5-methanol
• CAS No: 1261564-96-8
• MF: C₂₀H₁₃F₆NO
• MW: 397.313746213913
• CID: 4791706
• Update Time: 2025-10-19

2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-5-methanol

• Inchi： 1S/C20H13F6NO/c21-19(22,23)15-5-1-13(2-6-15)17-9-12(11-28)10-27-18(17)14-3-7-16(8-4-14)20(24,25)26/h1-10,28H,11H2
• InChI Key： UEPFWICEQJKRFY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC(CO)=CN=C1C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 492
• XLogP3: 5
• Topological Polar Surface Area: 33.1

Additional information on 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-5-methanol

Comprehensive Overview of 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-5-methanol (CAS No. 1261564-96-8)

2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-5-methanol (CAS No. 1261564-96-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique trifluoromethylphenyl and pyridine-methanol moieties, exhibits remarkable potential in drug discovery, catalysis, and advanced material applications. Its molecular structure combines aromatic stability with functional group versatility, making it a valuable intermediate for synthesizing complex molecules.

The growing interest in fluorinated compounds like 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-5-methanol stems from their enhanced bioavailability and metabolic stability, which are critical in modern medicinal chemistry. Researchers frequently search for "fluorinated pyridine derivatives" or "trifluoromethylphenyl applications" to explore their role in designing next-generation therapeutics. This compound’s CAS No. 1261564-96-8 is often referenced in patents and academic papers focusing on kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted drug development.

In materials science, 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-5-methanol is investigated for its potential in organic electronics and liquid crystal displays (LCDs). The trifluoromethyl groups contribute to improved thermal stability and electron-withdrawing properties, which are essential for high-performance optoelectronic devices. Searches for "fluorinated aromatic compounds in OLEDs" or "pyridine-based materials" reflect the compound’s relevance in cutting-edge technology sectors.

Synthetic routes to CAS No. 1261564-96-8 often involve cross-coupling reactions or multistep organic synthesis, topics frequently queried by chemists seeking efficient methodologies. The compound’s methanol functional group also allows for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability makes it a cornerstone in fragment-based drug design (FBDD) and combinatorial chemistry.

Environmental and regulatory considerations are increasingly shaping research around 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-5-methanol. With rising demand for "green chemistry alternatives," scientists are exploring sustainable synthesis methods for such fluorinated intermediates. Additionally, its biodegradation profile and ecotoxicological data are subjects of ongoing investigation, addressing concerns about persistent organic pollutants (POPs).

In summary, 2,3-Bis(4-(trifluoromethyl)phenyl)pyridine-5-methanol (CAS No. 1261564-96-8) represents a nexus of innovation across multiple disciplines. Its applications span from life-saving pharmaceuticals to energy-efficient technologies, driven by the unique properties of its fluorinated aromatic system. As research continues to uncover new uses, this compound will likely remain a focal point in both academic and industrial settings.